Cas no 1241675-04-6 (5'-Bromo-1(2H),2'-bipyridin-2-one)

• Product Name: 5'-Bromo-1(2H),2'-bipyridin-2-one
• CAS No: 1241675-04-6
• MF: C₁₀H₇BrN₂O
• MW: 251.079381227493
• CID: 5053355
• Update Time: 2025-06-08

5'-Bromo-1(2H),2'-bipyridin-2-one Chemical and Physical Properties

Names and Identifiers

• [1(2H),2'-Bipyridin]-2-one,5'-bromo-
• 1-(5-bromopyridin-2-yl)pyridin-2-one
• 5'-Bromo-2H-[1,2'-bipyridin]-2-one
• [1(2H),2'-Bipyridin]-2-one, 5'-bromo-
• 5'-Bromo-1(2H),2'-bipyridin-2-one

• Inchi： 1S/C10H7BrN2O/c11-8-4-5-9(12-7-8)13-6-2-1-3-10(13)14/h1-7H
• InChI Key： WIOXXTHZFXKJBL-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)N1C=CC=CC1=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 288
• XLogP3: 1.9
• Topological Polar Surface Area: 33.2

Additional information on 5'-Bromo-1(2H),2'-bipyridin-2-one

Introduction to 5'-Bromo-1(2H),2'-bipyridin-2-one (CAS No. 1241675-04-6) and Its Emerging Applications in Chemical Biology

The compound 5'-Bromo-1(2H),2'-bipyridin-2-one (CAS No. 1241675-04-6) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural features, comprising a bipyridine core substituted with a bromine atom at the 5' position and a 2-one functional group, make it a versatile scaffold for designing novel bioactive molecules. This introduction delves into the compound's chemical properties, synthesis, and its emerging applications, particularly in the context of recent advancements in drug discovery and molecular recognition.

The bipyridine motif is well-documented for its ability to form stable complexes with metal ions, a property that has been exploited in various therapeutic applications. The bromine substituent at the 5' position introduces reactivity that allows for further functionalization, enabling chemists to tailor the molecule for specific biological targets. This dual functionality makes 5'-Bromo-1(2H),2'-bipyridin-2-one a valuable intermediate in the synthesis of more complex pharmacophores.

In recent years, there has been growing interest in bipyridine derivatives as tools for studying protein-protein interactions and as potential therapeutic agents. For instance, researchers have leveraged the ability of bipyridine-based ligands to bind transition metals, such as ruthenium and platinum, to develop anticancer agents. The bromine atom in 5'-Bromo-1(2H),2'-bipyridin-2-one serves as a handle for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures found in many active pharmaceutical ingredients (APIs).

One of the most compelling aspects of 5'-Bromo-1(2H),2'-bipyridin-2-one is its utility in developing small-molecule probes for biological assays. The compound has been employed in the design of inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. By modulating the electronic properties of the bipyridine ring through substituents like the bromine atom, researchers can fine-tune binding affinities and selectivity profiles.

Recent studies have also highlighted the role of 5'-Bromo-1(2H),2'-bipyridin-2-one in materials science, particularly in the development of luminescent materials and sensors. The compound's ability to form coordination complexes with metal ions results in emission properties that are useful for optoelectronic applications. This has sparked interest in exploring its potential as a component in organic light-emitting diodes (OLEDs) and other advanced materials.

The synthesis of 5'-Bromo-1(2H),2'-bipyridin-2-one typically involves multi-step organic transformations starting from readily available precursors. A common route includes condensation reactions to form the bipyridine core followed by bromination at the desired position. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it easier for researchers to access this valuable building block.

In conclusion, 5'-Bromo-1(2H),2'-bipyridin-2-one (CAS No. 1241675-04-6) is a multifaceted compound with broad applications across chemical biology and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for designing novel bioactive molecules, particularly those targeting metal-dependent enzymes and protein-protein interactions. As synthetic chemistry continues to evolve, we can expect even more innovative uses for this compound in drug discovery and beyond.